[2-(5,6-Dihydrobenzo[b][1]benzazepin-11-yl)-2-oxoethyl] 2-chlorobenzoate

• IUPAC Name: [2-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-2-oxoethyl] 2-chlorobenzoate
• InChI: InChI=1S/C23H18ClNO3/c24-19-10-4-3-9-18(19)23(27)28-15-22(26)25-20-11-5-1-7-16(20)13-14-17-8-2-6-12-21(17)25/h1-12H,13-15H2
• InChI Key: CCINTJHOKKCSCK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C3=CC=CC=C31)C(=O)COC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C23H18ClNO3
• Molecular Weight: 391.8 g/mol

Description

[2-(5,6-Dihydrobenzo[b][1]benzazepin-11-yl)-2-oxoethyl] 2-chlorobenzoate, also known as DCBBO, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of [2-(5,6-Dihydrobenzo[b][1]benzazepin-11-yl)-2-oxoethyl] 2-chlorobenzoate is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain, such as serotonin and dopamine. This compound has been shown to increase the levels of these neurotransmitters, which are known to regulate mood, behavior, and cognition. In cancer cells, this compound has been reported to induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the dose and duration of treatment. In animal studies, this compound has been reported to improve cognitive function, reduce anxiety and depression-like behaviors, and enhance synaptic plasticity. In cancer cells, this compound has been shown to inhibit the activity of certain enzymes and proteins that are involved in cell proliferation and survival.

Advantages and Limitations for Lab Experiments

[2-(5,6-Dihydrobenzo[b][1]benzazepin-11-yl)-2-oxoethyl] 2-chlorobenzoate has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, its limited solubility and stability in aqueous solutions can pose challenges for its use in vivo and in vitro. Additionally, the lack of a clear understanding of its mechanism of action and potential side effects requires further investigation.

Future Directions

There are several future directions for research on [2-(5,6-Dihydrobenzo[b][1]benzazepin-11-yl)-2-oxoethyl] 2-chlorobenzoate, including the identification of its molecular targets and the development of more potent and selective analogs. Further studies are needed to elucidate its mechanism of action and potential side effects, as well as its efficacy in clinical trials. This compound has the potential to become a valuable tool for drug discovery and the treatment of various diseases, and further research is warranted to explore its full therapeutic potential.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in scientific research for its potential therapeutic applications. Its synthesis method has been optimized to achieve high yields and purity, and its mechanism of action and biochemical and physiological effects have been extensively studied. This compound has several advantages for lab experiments, but its limitations and potential side effects require further investigation. Future research on this compound has the potential to lead to the development of new drugs and therapies for various diseases.

Synthesis Methods

[2-(5,6-Dihydrobenzo[b][1]benzazepin-11-yl)-2-oxoethyl] 2-chlorobenzoate can be synthesized through a multi-step process that involves the condensation of 2-chlorobenzoic acid with 2-aminobenzophenone, followed by the cyclization of the resulting intermediate. The final product is obtained through the esterification of the cyclized intermediate with oxoethyl chloride. This synthesis method has been optimized to achieve high yields and purity of this compound.

Scientific Research Applications

[2-(5,6-Dihydrobenzo[b][1]benzazepin-11-yl)-2-oxoethyl] 2-chlorobenzoate has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has shown promising results in the treatment of depression, anxiety, and cognitive disorders. In cancer research, this compound has demonstrated anti-tumor activity and has been proposed as a potential chemotherapeutic agent. In drug discovery, this compound has been used as a lead compound to design and develop new drugs with improved efficacy and safety profiles.